Cas no 25699-98-3 (1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one)

1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one is a versatile organic compound featuring a pyrazole moiety linked to an acetophenone core. Its structure combines the reactivity of the ketone group with the heterocyclic properties of pyrazole, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits favorable stability and solubility in common organic solvents, facilitating its use in cross-coupling reactions and functional group transformations. Its well-defined molecular architecture allows for precise modifications, enabling the development of targeted bioactive molecules. This compound is particularly useful in the design of kinase inhibitors and other therapeutic agents due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.
1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one structure
25699-98-3 structure
Product Name:1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
CAS No:25699-98-3
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD08572143
CID:242179
PubChem ID:12238134
Update Time:2025-08-05

1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(1H-Pyrazol-1-yl)phenyl)ethanone
    • 4’-(1-Pyrazolyl)acetophenone
    • 1-(4-pyrazol-1-ylphenyl)ethanone
    • 1-[4-(1H-PYRAZOL-1-YL)PHENYL]ETHANONE
    • 4'-(1H-pyrazol-1-yl)acetophenone
    • Ethanone,1-[4-(1H-pyrazol-1-yl)phenyl]-
    • 4`-(1-Pyrazolyl)acetophenone
    • 4'-(1-Pyrazolyl)acetophenone
    • 1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
    • Ethanone, 1-[4-(1H-pyrazol-1-yl)phenyl]-
    • Jsp005085
    • SGXKUEXZFMNYRE-UHFFFAOYSA-N
    • 1-(4-Acetylphenyl)-1H-pyrazole
    • 4-(1H-Pyrazol-1-yl)acetophenone
    • 4`-(1H-pyrazol-1-yl)acetophenone
    • 1-(4-pyrazol-1-yl-phenyl)ethan
    • MDL： MFCD08572143
    • Inchi： 1S/C11H10N2O/c1-9(14)10-3-5-11(6-4-10)13-8-2-7-12-13/h2-8H,1H3
    • InChI Key： SGXKUEXZFMNYRE-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CC(=CC=1)N1C=CC=N1

Computed Properties

  • Exact Mass: 186.07900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9

Experimental Properties

  • Flash Point: 149.42℃
  • PSA: 34.89000
  • LogP: 2.07490

1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QY606-200mg
1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
 25699-98-3 98%
200mg
 60.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QY606-1g
1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
 25699-98-3 98%
1g
 195.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QY606-5g
1-[4-(1H-pyrazol-1-yl)phenyl]ethan-1-one
 25699-98-3 98%
5g
 1211CNY 2021-05-07
Chemenu
CM308649-5g
1-(4-(1H-Pyrazol-1-yl)phenyl)ethanone
 25699-98-3 97%
5g
 $87 2024-07-28
Chemenu
CM308649-10g
1-(4-(1H-Pyrazol-1-yl)phenyl)ethanone
 25699-98-3 97%
10g
 $162 2024-07-28
Apollo Scientific
OR952366-5g
4-(1H-Pyrazol-1-yl)acetophenone
 25699-98-3 98%
5g
 £42.00 2025-02-21
Apollo Scientific
OR952366-10g
4-(1H-Pyrazol-1-yl)acetophenone
 25699-98-3 98%
10g
 £70.00 2025-02-21
Apollo Scientific
OR952366-25g
4-(1H-Pyrazol-1-yl)acetophenone
 25699-98-3 98%
25g
 £300.00 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P37910-1g
1-(4-(1H-Pyrazol-1-yl)phenyl)ethanone
 25699-98-3
1g
 ¥156.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P37910-5g
1-(4-(1H-Pyrazol-1-yl)phenyl)ethanone
 25699-98-3
5g
 ¥546.0 2021-09-04

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